Cas no 244248-24-6 (2-(Nitromethyl)adamantane)

• Product Name: 2-(Nitromethyl)adamantane
• CAS No: 244248-24-6
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 2934027
• Update Time: 2023-08-10

2-(Nitromethyl)adamantane Chemical and Physical Properties

Names and Identifiers

• 2-(nitromethyl)adamantane
• (adamant-2-yl)nitromethane
• 2-(Nitromethyl)adamantane

• Inchi： 1S/C11H17NO2/c13-12(14)6-11-9-2-7-1-8(4-9)5-10(11)3-7/h7-11H,1-6H2
• InChI Key： AJBNZVGSJBPCQQ-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C2CC3CC(C2)CC1C3)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8